Cas no 1202677-99-3 (2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol)

• Product Name: 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol
• CAS No: 1202677-99-3
• MF: C₁₁H₇N₃O₄
• MW: 245.190982103348
• CID: 2092452
• PubChem ID: 44539808
• Update Time: 2025-08-03

2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol
• 2-(5-nitro-2-furanyl)-1H-Benzimidazol-7-ol
• 2-(5-nitrofuran-2-yl)-1H-1,3-benzodiazol-4-ol
• AKOS024464730
• 2-(5-Nitro-2-furyl)-3H-benzimidazol-4-ol
• 1202677-99-3
• 2-(5-nitrofuran-2-yl)-1H-benzimidazol-4-ol
• MFCD26404031
• DA-27996
• SCHEMBL1609480

• MDL： MFCD26404031
• Inchi： 1S/C11H7N3O4/c15-7-3-1-2-6-10(7)13-11(12-6)8-4-5-9(18-8)14(16)17/h1-5,15H,(H,12,13)
• InChI Key： HFJUERGXXSMFHV-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC2C(=CC=CC=2N1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.04365571g/mol
• Monoisotopic Mass: 245.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 539.4±60.0 °C at 760 mmHg
• Flash Point: 280.0±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol

Comprehensive Analysis of 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol (CAS No. 1202677-99-3): Properties, Applications, and Research Insights

The compound 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol (CAS No. 1202677-99-3) is a nitrofuran-derived benzimidazole with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining a nitrofuran moiety with a benzimidazole core, has attracted attention for its diverse biological activities. Researchers are increasingly exploring its applications in antimicrobial and anticancer therapies, aligning with current trends in drug discovery and precision medicine.

In recent years, the scientific community has shown growing interest in nitrofuran derivatives due to their broad-spectrum activity against resistant pathogens. The 5-nitrofuran group in this compound is particularly noteworthy, as it contributes to its redox-active properties, making it a candidate for oxidative stress-mediated therapeutic applications. This aligns with the rising global demand for novel antimicrobial agents to combat antibiotic resistance, a top concern in modern healthcare.

The benzimidazole component of 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol adds another layer of pharmacological relevance. Benzimidazole scaffolds are widely recognized in medicinal chemistry for their ability to interact with biological targets, including enzymes and DNA. This dual functionality positions the compound as a promising scaffold for multi-target drug design, a hot topic in contemporary pharmaceutical research.

From a structural perspective, the presence of the 7-ol (hydroxyl) group enhances the compound's water solubility and potential for hydrogen bonding, critical factors in drug bioavailability. These properties are frequently searched by researchers investigating structure-activity relationships (SAR) in drug development. The compound's molecular weight of 245.19 g/mol and logP characteristics make it suitable for further optimization in lead compound development.

Current research trends highlight the compound's potential in cancer therapeutics. The nitrofuran moiety may contribute to DNA damage in rapidly dividing cells, while the benzimidazole core could facilitate interactions with tubulin or topoisomerase enzymes. These mechanisms are particularly relevant given the increasing focus on targeted cancer therapies and combination treatments in oncology research.

In biochemical assays, 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol has demonstrated interesting enzyme inhibition properties. Preliminary studies suggest activity against certain kinases and oxidoreductases, making it a candidate for investigation in metabolic disorders and inflammatory conditions. These findings correlate with growing public interest in personalized medicine approaches for chronic diseases.

The compound's spectroscopic properties have also been characterized, with distinct UV-Vis absorption peaks that facilitate analytical detection. This feature is valuable for researchers developing analytical methods for similar compounds, a common search topic among pharmaceutical analysts and quality control specialists.

From a green chemistry perspective, recent synthetic improvements have focused on optimizing the production of 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol using catalytic methods and environmentally friendly solvents. These advancements address the pharmaceutical industry's push toward sustainable synthesis, a major trend in process chemistry.

In computational chemistry studies, molecular docking simulations have predicted favorable interactions between this compound and various biological targets. Such in silico approaches are increasingly popular in drug discovery pipelines, reducing the need for extensive in vitro screening. This aligns with the pharmaceutical industry's growing adoption of AI-assisted drug design.

The stability profile of 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol under different pH conditions has been investigated, with implications for its formulation development. These studies are crucial for researchers exploring oral bioavailability and drug delivery systems, topics frequently searched in pharmacokinetics research.

Future research directions may explore the compound's potential in combination therapies, particularly with existing antimicrobials or chemotherapeutic agents. The growing interest in drug synergism and adjuvant therapies makes this an exciting area for further investigation. Additionally, structure-activity relationship studies could yield derivatives with enhanced potency and selectivity.

In conclusion, 2-(5-Nitrofuran-2-yl)-1H-benzo[d]imidazol-7-ol (CAS No. 1202677-99-3) represents a versatile chemical entity with multiple potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable compound for addressing current challenges in drug discovery and therapeutic development.